(2S)-2-amino-5-(1-aminobut-3-enylideneamino)pentanoic Acid

• Molecular Formula: C9H17N3O2
• Molecular Weight: 199.25 g/mol
• IUPAC Name: (2S)-2-amino-5-(1-aminobut-3-enylideneamino)pentanoic acid
• InChI: InChI=1S/C9H17N3O2/c1-2-4-8(11)12-6-3-5-7(10)9(13)14/h2,7H,1,3-6,10H2,(H2,11,12)(H,13,14)/t7-/m0/s1
• InChI Key: LMDRHVQXMBGSGU-ZETCQYMHSA-N
• Isomeric SMILES: C=CCC(=NCCC[C@@H](C(=O)O)N)N
• Canonical SMILES: C=CCC(=NCCCC(C(=O)O)N)N
• Synonyms: L-VNIO; N(5)-(1-imino-3-butenyl)ornithine; vinyl-L-NIO

Description

(2S)-2-Amino-5-(1-aminobut-3-enylideneamino)pentanoic acid is a non-proteinogenic amino acid derivative featuring a conjugated enamine side chain (1-aminobut-3-enylideneamino group) attached to the ε-position of the pentanoic acid backbone. This compound may serve as a synthetic intermediate or a research tool for studying enzyme inhibition or signaling pathways.

Preparation Methods

The synthesis of compound 2e involves several steps, starting with the preparation of the key intermediates. The synthetic route typically includes the following steps:

Formation of the Intermediate: The initial step involves the reaction of a suitable starting material with a reagent to form an intermediate compound.

Condensation Reaction: The intermediate undergoes a condensation reaction with another reagent to form the desired product, compound 2e.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain compound 2e in its pure form.

Chemical Reactions Analysis

Compound 2e undergoes various chemical reactions, including:

Oxidation: Compound 2e can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can also undergo reduction reactions to yield reduced forms of the compound.

Substitution: Substitution reactions involving compound 2e can lead to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Compound 2e has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions to study its reactivity and properties.

Biology: In biological research, compound 2e is used to investigate its effects on enzymes and metabolic pathways.

Medicine: It has potential therapeutic applications due to its inhibitory effects on DDAH1, which is involved in the regulation of nitric oxide levels in the body.

Industry: Compound 2e may have industrial applications in the synthesis of other compounds and materials

Mechanism of Action

The mechanism of action of compound 2e involves its inhibition of the enzyme dimethylarginine dimethylaminohydrolase 1 (DDAH1). By inhibiting DDAH1, compound 2e reduces the breakdown of asymmetric dimethylarginine (ADMA), an endogenous inhibitor of nitric oxide synthase. This leads to increased levels of ADMA and decreased production of nitric oxide, which can have various physiological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Overview

The compound belongs to a class of modified amino acids with substituents at the ε-position of the pentanoic acid backbone. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituent Group	Molecular Formula	Key Biological Roles/Applications	References
(2S)-2-Amino-5-(1-aminobut-3-enylideneamino)pentanoic acid	1-Aminobut-3-enylideneamino (conjugated enamine)	C₉H₁₆N₄O₂	Hypothetical: Potential enzyme inhibition or signaling modulation	N/A
L-Citrulline	Carbamoylamino (ureido)	C₆H₁₃N₃O₃	Urea cycle intermediate; precursor for nitric oxide (NO) synthesis
L-Arginine	Diaminomethylideneamino (guanidino)	C₆H₁₄N₄O₂	NO precursor, protein synthesis, immunomodulation
Phosphoarginine	Phosphonoguanidino	C₆H₁₄N₄O₅P	Energy storage in invertebrates (analogous to phosphocreatine)
N-Methyl-L-arginine	3-Methylcarbamimidamido	C₇H₁₆N₄O₂	Competitive inhibitor of nitric oxide synthase (NOS)
(2S)-2-Amino-5-(3-nitrocarbamimidamido)pentanoic acid	3-Nitrocarbamimidamido	C₆H₁₂N₅O₄	Synthetic intermediate; potential nitration studies
A1P (2S)-2-Amino-5-(2-aminoimidazol-1-yl)pentanoic acid	2-Aminoimidazol-1-yl	C₈H₁₃N₅O₂	Arginase I inhibitor; anticancer and antimicrobial research

Key Differences and Implications

In contrast, L-arginine’s guanidino group is highly basic, facilitating hydrogen bonding in enzyme active sites (e.g., NOS) . Phosphoarginine’s phosphorylated guanidino group enables high-energy phosphate transfer, critical in invertebrate metabolism .

Biological Activity: L-Citrulline and L-arginine are central to NO production, but substituent modifications alter their metabolic fates. For example, N-Methyl-L-arginine blocks NO synthesis by competing with L-arginine for NOS binding . A1P and related aminoimidazole derivatives inhibit arginase I, a therapeutic target in cancer and immune disorders .

Synthetic Utility: Compounds like (2S)-2-amino-5-[(tert-butoxycarbonyl)amino]pentanoic acid () are used as protected intermediates in peptide synthesis, highlighting the role of substituents in chemical stability .

Physicochemical Properties

• Polarity: The enamine group in the target compound may reduce polarity compared to L-arginine’s charged guanidino group, affecting membrane permeability.
• Acid-Base Behavior: L-Arginine’s guanidino group (pKa ~12.5) remains protonated at physiological pH, while the enamine substituent (pKa ~8–10) could exhibit pH-dependent reactivity.

Biological Activity

(2S)-2-amino-5-(1-aminobut-3-enylideneamino)pentanoic acid, commonly referred to as Vinyl-L-NIO, is a synthetic compound with significant biological activity, particularly as an inhibitor of the enzyme dimethylarginine dimethylaminohydrolase 1 (DDAH1). This article delves into its biological mechanisms, effects on nitric oxide production, and potential therapeutic applications.

• Molecular Formula : C$_9$H$_{17}$N$_3$O$_2$
• Molecular Weight : 199.25 g/mol
• CAS Number : 728944-69-2
• IUPAC Name : (2S)-2-amino-5-(1-aminobut-3-enylideneamino)pentanoic acid

Vinyl-L-NIO primarily functions by inhibiting DDAH1, which is responsible for the degradation of asymmetric dimethylarginine (ADMA). Elevated levels of ADMA lead to reduced nitric oxide (NO) synthesis due to its role as an endogenous inhibitor of nitric oxide synthase (NOS). This inhibition can have various physiological implications, particularly in cardiovascular health and metabolic regulation.

Inhibition of Nitric Oxide Synthase

The inhibition of DDAH1 by Vinyl-L-NIO results in decreased NO production. This has been shown to affect vascular function and may contribute to conditions such as hypertension. The compound's ability to modulate NO levels is crucial for understanding its therapeutic potential.

Case Studies and Research Findings

• Study on Vascular Function :
  • A study demonstrated that treatment with Vinyl-L-NIO led to significant increases in ADMA levels in rat models, correlating with reduced NO production and impaired endothelial function. This suggests a potential role for Vinyl-L-NIO in studying vascular diseases where NO signaling is disrupted .
• Therapeutic Implications :
  • Research indicates that Vinyl-L-NIO may have applications in treating conditions characterized by endothelial dysfunction, such as diabetes and cardiovascular diseases. Its selective inhibition of DDAH1 over NOS provides a unique advantage in targeting specific pathways without broadly affecting NO synthesis .
• Comparative Studies :
  • Comparative studies with other DDAH inhibitors have shown that Vinyl-L-NIO exhibits a more favorable profile in terms of selectivity and potency. For instance, it has been noted that while some inhibitors affect NOS activity, Vinyl-L-NIO primarily impacts DDAH1, making it a valuable tool for researchers studying NO-related pathways .

Data Table: Biological Activity Overview

Activity Type	Activity Value (-log M)	Mechanism of Action	Reference
Inhibition of DDAH1	6.5	Inhibits breakdown of ADMA, increasing ADMA levels	Kotthaus et al., 2008
Effects on NO Production	N/A	Reduces nitric oxide synthesis	Palmer et al., 1988
Vascular Function Studies	N/A	Impairs endothelial relaxation	BenchChem

Q & A

Basic: What are the common synthetic routes for (2S)-2-amino-5-(1-aminobut-3-enylideneamino)pentanoic Acid?

Methodological Answer:
The synthesis typically involves multi-step peptide coupling and guanidinylation reactions. For example, a similar compound (S)-2-amino-5-guanidinopentanoic acid hydrochloride is synthesized via carbodiimide-mediated coupling (e.g., DCC or EDC) to activate carboxyl groups, followed by guanidinylation using 1H-pyrazole-1-carboxamidine . Reaction conditions often include inert atmospheres (N₂ or Ar), low temperatures (0–4°C), and purification via reverse-phase HPLC or ion-exchange chromatography. Intermediate characterization by LC-MS and NMR is critical to confirm regioselectivity .

Advanced: How can researchers resolve contradictions in reported spectroscopic data for this compound?

Methodological Answer:
Contradictions in NMR or mass spectra may arise from tautomerism (e.g., enamine-imine equilibrium) or solvent-dependent conformational changes. To address this:

• Perform 2D NMR (e.g., COSY, HSQC) to assign proton and carbon signals unambiguously .
• Compare experimental IR spectra with computational predictions (DFT calculations) to validate functional groups like the enamine moiety .
• Use X-ray crystallography for definitive stereochemical assignment, as seen in structurally related guanidine-containing amino acids .

Basic: What are the recommended storage conditions to ensure compound stability?

Methodological Answer:
Storage at -20°C under anhydrous conditions is advised for long-term stability, as similar compounds (e.g., (S)-2-amino-5-guanidinopentanoic acid derivatives) show hygroscopicity and sensitivity to hydrolysis . For short-term use, lyophilized powders stored in vacuum-sealed vials at 4°C are acceptable. Avoid exposure to light or oxidizing agents, as the enamine group may undergo photooxidation .

Advanced: How can purification methods be optimized for high-purity (>98%) samples?

Methodological Answer:

• Chromatography: Use preparative HPLC with a C18 column and gradient elution (0.1% TFA in H₂O/acetonitrile) to resolve tautomeric byproducts .
• Recrystallization: Optimize solvent polarity (e.g., ethanol/water mixtures) to enhance crystal lattice formation, minimizing amorphous impurities .
• Ion-Exchange Resins: Employ strong cation-exchange resins (e.g., SP Sephadex) to separate protonated guanidine groups from neutral impurities .

Basic: How can the stereochemistry of the compound be confirmed experimentally?

Methodological Answer:

• Chiral HPLC: Use a Chirobiotic T column with a mobile phase of methanol:acetic acid:triethylamine (100:0.1:0.1) to resolve enantiomers, comparing retention times with authentic standards .
• Optical Rotation: Measure specific rotation ([α]D) in polar solvents (e.g., water or methanol) and compare with literature values for (2S)-configured analogs .

Advanced: What strategies mitigate degradation during in vitro biological assays?

Methodological Answer:

• Buffer Optimization: Use phosphate-buffered saline (PBS, pH 7.4) with 1 mM EDTA to chelate metal ions that catalyze hydrolysis of the enamine group .
• Protease Inhibition: Add 0.1 mM PMSF or protease inhibitor cocktails to prevent enzymatic cleavage in cell lysates .
• Short-Term Incubation: Conduct time-course studies to identify degradation thresholds (e.g., >90% stability within 6 hours at 37°C) .